![molecular formula C10H16N2O2 B2666289 1,5-Dimethyl-9-oxo-3,7-diazabicyclo[3.3.1]nonane-3-carbaldehyde CAS No. 1144445-88-4](/img/structure/B2666289.png)
1,5-Dimethyl-9-oxo-3,7-diazabicyclo[3.3.1]nonane-3-carbaldehyde
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Description
The compound “1,5-Dimethyl-9-oxo-3,7-diazabicyclo[3.3.1]nonane-3-carbaldehyde” is a complex organic molecule. It is related to the class of compounds known as 3,7-diazabicyclo[3.3.1]nonanes .
Synthesis Analysis
The synthesis of related compounds has been reported in the literature. For instance, the reaction of 1,5-dimethyl-9-oxo-3,7-diazabicyclo[3.3.1]nonane with isatin and a number of its derivatives has been used to synthesize spiro (1,3-diazaadamantane-2,3′-oxindoles) . The synthesis of 3,7-diazabicyclo[3.3.1]nonanes has also been reported .Scientific Research Applications
Synthesis and Structural Studies
Research has explored the synthesis and structural characterization of various derivatives of diazabicyclononanes, including 1,5-Dimethyl-9-oxo-3,7-diazabicyclo[3.3.1]nonane derivatives. For instance, the synthesis, structural, and conformational study of amides derived from 3,7-dimethyl-9-amino-3,7-diazabicyclo[3.3.1]nonane-9-carboxamide have been reported, revealing insights into the preferred conformational states of these compounds in different solvents and their protonation sites in crystal and solution states (Fernández et al., 1992). Similarly, the crystal and molecular structure of related compounds have been elucidated to understand their conformational dynamics and structural characteristics (Shearer et al., 1980).
Conformational and Pharmacological Studies
There are also studies focused on the conformational analysis and potential pharmacological applications of these derivatives. For example, research on esters derived from 3,7-dimethyl-3,7-diazabicyclo[3.3.1]nonan-9-ol highlighted their structural features and speculated on stereoelectronic effects influencing their biological activity (Fernández et al., 1995).
Material Science Applications
In material science, derivatives of 1,5-Dimethyl-9-oxo-3,7-diazabicyclo[3.3.1]nonane have been investigated for their ability to act as molecular switches or modifiers in the development of stimulus-sensitive liposomal delivery systems. These systems are designed to respond to environmental changes, such as pH shifts, to control the release of encapsulated substances, highlighting their potential in targeted drug delivery applications (Veremeeva et al., 2021).
Properties
IUPAC Name |
1,5-dimethyl-9-oxo-3,7-diazabicyclo[3.3.1]nonane-3-carbaldehyde |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2O2/c1-9-3-11-4-10(2,8(9)14)6-12(5-9)7-13/h7,11H,3-6H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEBVOFDMDLVPKL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12CNCC(C1=O)(CN(C2)C=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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